N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-3,4-difluorobenzamide

• IUPAC Name: N-[2-(2-cyclopropylimidazol-1-yl)ethyl]-3,4-difluorobenzamide
• InChI: InChI=1S/C15H15F2N3O/c16-12-4-3-11(9-13(12)17)15(21)19-6-8-20-7-5-18-14(20)10-1-2-10/h3-5,7,9-10H,1-2,6,8H2,(H,19,21)
• InChI Key: RGCWERJKVKCDEM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=CN2CCNC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C15H15F2N3O
• Molecular Weight: 291.30 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not directly available in the literature.

Scientific Research Applications

Efficient Catalyst in Chemical Reactions

N-heterocyclic carbenes (NHCs), which include imidazol-2-ylidenes, a family to which our compound is closely related, have been found to be efficient catalysts in transesterification and acylation reactions. These reactions are crucial in the formation of esters and amides from alcohols and acids or esters, respectively. This catalytic activity is significant in organic synthesis and pharmaceutical manufacturing, offering a pathway for creating various ester and amide derivatives under mild conditions (Grasa, Gueveli, Singh, & Nolan, 2003); (Grasa, Kissling, & Nolan, 2002).

Antimicrobial and Antioxidant Studies

Cyclopropane derivatives, a structural motif present in our compound, have been synthesized and evaluated for their antimicrobial and antioxidant activities. These compounds have shown significant antibacterial and antifungal properties, as well as profound antioxidant potential. Such findings are crucial for the development of new antimicrobial and antioxidant agents, which can lead to the treatment of various infections and oxidative stress-related conditions (Raghavendra et al., 2016).

Synthesis of Novel Materials

Research into novel polyimides and imidazole derivatives, including those related to N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-3,4-difluorobenzamide, has led to the development of materials with unique properties. These materials have applications in the fields of electronics, coatings, and advanced composites due to their thermal stability and solubility in organic solvents. The synthesis and characterization of such polymers and derivatives underscore the versatility of imidazole-containing compounds in material science (Butt et al., 2005); (Hammoudat & Ishikawa, 1978).